Cas no 161885-78-5 (26,27-Didesmethyl-1,3-(tert-butyldimethylsilyl) (5E)-Calcitriol 24-Carboxylic Acid Methyl Ester)

• Product Name: 26,27-Didesmethyl-1,3-(tert-butyldimethylsilyl) (5E)-Calcitriol 24-Carboxylic Acid Methyl Ester
• CAS No: 161885-78-5
• MF: C₃₈H₆₈O₄Si₂
• MW: 645.115134239197
• CID: 1058736
• PubChem ID: 15030829
• Update Time: 2025-07-08

26,27-Didesmethyl-1,3-(tert-butyldimethylsilyl) (5E)-Calcitriol 24-Carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 26,27-Didesmethyl-1,3-(tert-butyldimethylsilyl) (5E)-Calcitriol 24-Carboxylic Acid Methyl Ester
• 5’-Didesmethyl-5,6-tert-butyldimethylsilyl 5,6-trans-Calcitriol 5’-Carboxylic Acid Methyl Ester
• 5’-DIDESMETHYL-5,6-TERT-BUTYLDIMETHYLSILYL 5,6-TRANS-CALCITRIOL 5’-CARBOXYLIC ACID METHYL ESTER,COLOURLESS VISCOUS SYRUP
• methyl (5R)-5-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(3S,5S)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]hexanoate
• A,3
• A,5E,7E)-1,3-Bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-9,10-secochola-5,7,10(19)-triene-24-carboxylic Acid Methyl Ester
• 5'-DidesMethyl-5,6-tert-butyldiMethylsilyl 5,6-trans-Calcitriol 5'-Carboxylic Acid Methyl Ester
• (1α,3β,5E,7E)-1,3-Bis[[(1,1-diMethylethyl)diMethylsilyl]oxy]-9,10-secochola-5,7,10(19)-triene-24-carboxylic Acid Methyl Ester
• Methyl (5R)-5-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(3S,5R)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]hexanoate
• 161885-78-5

• Inchi： 1S/C38H68O4Si2/c1-27(17-15-19-35(39)40-10)32-22-23-33-29(18-16-24-38(32,33)9)20-21-30-25-31(41-43(11,12)36(3,4)5)26-34(28(30)2)42-44(13,14)37(6,7)8/h20-21,27,31-34H,2,15-19,22-26H2,1,3-14H3/b29-20+,30-21+/t27-,31-,32-,33+,34+,38-/m1/s1
• InChI Key： OWGWSEUEDPLMHW-MDFOLGTESA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1C[C@@H](C(=C)/C(/C1)=C/C=C1\CCC[C@@]2(C)[C@H]\1CC[C@@H]2[C@H](C)CCCC(=O)OC)O[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 644.46600
• Monoisotopic Mass: 644.46561371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.0±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 608.3±55.0 °C at 760 mmHg
• Flash Point: 267.2±27.0 °C
• PSA: 44.76000
• LogP: 11.16580
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

26,27-Didesmethyl-1,3-(tert-butyldimethylsilyl) (5E)-Calcitriol 24-Carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 26,27-Didesmethyl-1,3-(tert-butyldimethylsilyl) (5E)-Calcitriol 24-Carboxylic Acid Methyl Ester

Comprehensive Overview of 26,27-Didesmethyl-1,3-(tert-butyldimethylsilyl) (5E)-Calcitriol 24-Carboxylic Acid Methyl Ester (CAS No. 161885-78-5)

The compound 26,27-Didesmethyl-1,3-(tert-butyldimethylsilyl) (5E)-Calcitriol 24-Carboxylic Acid Methyl Ester (CAS No. 161885-78-5) is a synthetic derivative of calcitriol, the active form of vitamin D3. This molecule has garnered significant attention in pharmaceutical research due to its potential applications in modulating vitamin D receptor (VDR) pathways. The tert-butyldimethylsilyl (TBDMS) protecting group enhances the compound's stability, making it a valuable intermediate in the synthesis of vitamin D analogs. Researchers are particularly interested in its role in studying calcium homeostasis, immune regulation, and cell differentiation.

In recent years, the demand for vitamin D analogs has surged, driven by growing awareness of their therapeutic potential in conditions like osteoporosis, psoriasis, and autoimmune diseases. The 24-carboxylic acid methyl ester moiety in this compound offers unique chemical properties that facilitate targeted drug delivery and improved bioavailability. Studies suggest that modifications at the 26,27-didesmethyl position can influence binding affinity to VDR, opening new avenues for drug development. This aligns with current trends in personalized medicine, where vitamin D receptor modulators are being explored for tailored therapies.

The structural complexity of 26,27-Didesmethyl-1,3-(tert-butyldimethylsilyl) (5E)-Calcitriol 24-Carboxylic Acid Methyl Ester underscores its importance in synthetic chemistry. The (5E)-configuration is critical for maintaining biological activity, as it mimics the natural conformation of calcitriol. Analytical techniques like NMR and HPLC are essential for verifying the purity and stereochemistry of this compound, which is often a focus of pharmaceutical quality control protocols. Additionally, its CAS No. 161885-78-5 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in research and manufacturing.

From an industrial perspective, the compound's synthesis involves multi-step organic reactions, including silylation and esterification, which require precise conditions to achieve high yields. Innovations in green chemistry have prompted researchers to explore solvent-free or catalytic methods for producing such derivatives, addressing environmental concerns. This resonates with the broader scientific community's emphasis on sustainable drug synthesis, a topic frequently searched in academic and industry forums.

Beyond its chemical attributes, 26,27-Didesmethyl-1,3-(tert-butyldimethylsilyl) (5E)-Calcitriol 24-Carboxylic Acid Methyl Ester is a subject of interest in molecular biology research. Its interactions with nuclear receptors and gene expression profiles are being investigated using advanced techniques like CRISPR and transcriptomics. Such studies are pivotal for understanding how vitamin D analogs can be optimized for therapeutic use, particularly in diseases with dysregulated VDR signaling.

In summary, this compound represents a convergence of medicinal chemistry, drug delivery, and biological research. Its unique structure and functional groups make it a versatile tool for both academic and industrial applications. As the scientific community continues to explore the therapeutic potential of vitamin D derivatives, compounds like CAS No. 161885-78-5 will remain at the forefront of innovation.